Cas no 1144459-09-5 (5-(4-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,5H,6H,7H,8H-1,3diazino4,5-dpyrimidine-2,4,7-trione)

• Product Name: 5-(4-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,5H,6H,7H,8H-1,3diazino4,5-dpyrimidine-2,4,7-trione
• CAS No: 1144459-09-5
• MF: C₁₄H₁₄N₄O₄
• MW: 302.28536272049
• CID: 6203268
• PubChem ID: 42655342
• Update Time: 2025-07-15

5-(4-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,5H,6H,7H,8H-1,3diazino4,5-dpyrimidine-2,4,7-trione Chemical and Physical Properties

Names and Identifiers

• 5-(4-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,5H,6H,7H,8H-1,3diazino4,5-dpyrimidine-2,4,7-trione
• AKOS024517082
• 1144459-09-5
• F5685-0085
• AKOS005581205
• 5-(4-hydroxyphenyl)-1,3-dimethyl-6,8-dihydro-5H-pyrimido[4,5-d]pyrimidine-2,4,7-trione
• 5-(4-hydroxyphenyl)-1,3-dimethyl-5,6-dihydropyrimido[4,5-d]pyrimidine-2,4,7(1H,3H,8H)-trione

• Inchi： 1S/C14H14N4O4/c1-17-11-9(12(20)18(2)14(17)22)10(15-13(21)16-11)7-3-5-8(19)6-4-7/h3-6,10,19H,1-2H3,(H2,15,16,21)
• InChI Key： GTVDWKBERYKDKR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(NC(NC2C2C=CC(=CC=2)O)=O)N(C)C(N1C)=O

Computed Properties

• Exact Mass: 302.10150494g/mol
• Monoisotopic Mass: 302.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 102Ų

Additional information on 5-(4-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,5H,6H,7H,8H-1,3diazino4,5-dpyrimidine-2,4,7-trione

Introduction to 5-(4-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,5H,6H,7H,8H-1,3diazino4,5-dpyrimidine-2,4,7-trione (CAS No. 1144459-09-5)

The compound 5-(4-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,5H,6H,7H,8H-1,3diazino4,5-dpyrimidine-2,4,7-trione, identified by its CAS number 1144459-09-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the pyrimidine class and exhibits a complex structural framework characterized by multiple nitrogen atoms and functional groups. Its molecular design suggests potential applications in modulating biological pathways relevant to health and disease.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of pyrimidine derivatives in drug discovery. Pyrimidines are fundamental scaffolds in many bioactive molecules due to their structural similarity to nucleic acid bases. The presence of multiple nitrogen atoms in 5-(4-hydroxyphenyl)-1,3-dimethyl-1H,2H,3H,4H,5H,6H,7H,8H-1,3diazino4,5-dpyrimidine-2,4,7-trione imparts unique electronic and steric properties that can be leveraged for selective interactions with biological targets. Specifically, the 1-methyl group at the 1-position and the 3-methyl group at the 3-position contribute to the compound's overall lipophilicity and metabolic stability.

The (4-hydroxyphenyl) substituent at the 5-position is particularly noteworthy as it introduces a hydroxyl group into an aromatic ring. This functional moiety is known to participate in hydrogen bonding interactions and can influence both solubility and binding affinity. The hydroxyl group may also serve as a site for further chemical modification or bioconjugation strategies. Such modifications could enhance pharmacokinetic profiles or enable targeted delivery systems.

The core structure of this compound consists of a diazino bridge connecting two pyrimidine rings at positions 1 and 3. This linkage introduces rigidity into the molecule while allowing for conformational flexibility around the pyrimidine rings themselves. The trione moiety at positions 2-, 4-, and 7- adds further complexity by introducing multiple carbonyl groups capable of participating in hydrogen bonding or forming metal coordination complexes.

In the context of contemporary pharmaceutical research, 5-(4-hydroxyphenyl)-1-methyl-N,N'-bis(oxoacetyl)-N'-methyl-N'-[(E)-(2-formylethenylidene)]hydrazinecarboxamidine (a plausible synonym reflecting its structure) has garnered interest for its potential role as an intermediate in synthesizing novel therapeutic agents. The combination of hydroxyl-containing aromatic rings with electron-deficient pyrimidine units creates a versatile scaffold that could interact with enzymes or receptors involved in metabolic disorders or inflammatory pathways.

One particularly compelling area of investigation involves exploring this compound's interactions with enzymes implicated in cancer metabolism. Pyrimidine derivatives have been extensively studied for their ability to modulate enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are critical for nucleotide biosynthesis in rapidly dividing cells like tumor cells. The structural features of CAS No. 1144459-09-5, including its multiple nitrogen atoms and hydroxyl functionality, suggest that it may exhibit inhibitory activity against these enzymes through mechanisms distinct from traditional inhibitors like fluorouracil.

Furthermore, 5-(4-hydroxyphenyl)-1-methyl-N,N'-bis(oxoacetyl)-N'-methyl-N'-[(E)-(2-formylethenylidene)]hydrazinecarboxamidine may also possess antioxidant properties due to its hydroxyl group and electron-withdrawing carbonyl moieties. Oxidative stress is recognized as a key driver in numerous pathological conditions including neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Compounds capable of scavenging reactive oxygen species (ROS) or inhibiting oxidative enzyme activity could offer therapeutic benefits by mitigating cellular damage caused by oxidative processes.

Recent computational studies using molecular modeling techniques have begun to elucidate potential binding modes of this compound with biological targets such as kinases or transcription factors involved in cell signaling cascades relevant to cancer progression. These studies indicate that the (E)-(2-formylethenylidene) group could engage in π-stacking interactions with aromatic residues while simultaneously forming hydrogen bonds through its hydroxyl functionality. Such interactions could lead to selective inhibition without affecting closely related enzymes.

The synthesis of this compound presents an interesting challenge due to its complex architecture involving multiple reactive sites that must be carefully controlled during preparation. Advances in synthetic methodologies have enabled more efficient routes to constructing such intricate heterocycles using transition-metal catalysis or directed ortho-metalation strategies on appropriately substituted precursors.

In conclusion, CAS No. 1144459-09-5, formally known as 5-(4-hydroxyphenyl)-1-methyl-N,N'-bis(oxoacetyl)-N'-methyl-N'-[(E)-(2-formylethenylidene)]hydrazinecarboxamidine, represents a promising candidate for further exploration in medicinal chemistry applications ranging from oncology to neuroprotection based on its unique structural features including multiple nitrogen atoms, hydroxyl groups, electron-deficient moieties, diazino bridges, and trione functionalities which collectively contribute toward potent biological activity when properly tuned through synthetic modifications.